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Compound of Interest

Compound Name: Tenofovir-d5

Cat. No.: B13863210

Get Quote

Part 1: Executive Safety Assessment
Tenofovir-d5 (CAS: 1020719-55-4) is the isotopically labeled analog of Tenofovir, utilized

primarily as an internal standard for LC-MS/MS quantification.[1] While often handled in

milligram quantities, its safety profile mirrors that of the parent nucleotide reverse transcriptase

inhibitor (NtRTI).

The Core Hazard: Unlike general organic solvents, Tenofovir-d5 possesses a specific toxicity

profile targeting the renal proximal tubule and bone mineral density. Furthermore, as a powder,

it is a severe eye irritant (GHS Category 1).[1]

Operational Philosophy: Because Tenofovir-d5 is a high-value, high-potency reference

material, safety protocols must serve two purposes:

Personnel Protection: Preventing inhalation and mucosal contact.[1]

Data Integrity: Preventing cross-contamination and degradation (hydrolysis/deuterium

exchange).[1]
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Hazard Class GHS Classification Critical Effect
Mechanism of
Action

Ocular Category 1 (Danger)
Irreversible Eye

Damage

Corrosive to corneal

epithelium upon

contact.[1]

Systemic STOT-RE Category 2 Kidney/Bone Toxicity

Accumulation in

proximal tubules;

mitochondrial DNA

polymerase-gamma

inhibition.[1]

Environmental Aquatic Chronic 3
Long-term aquatic

toxicity

Persistent in water

systems; requires

incineration.[1]

Part 2: Personal Protective Equipment (PPE)
Architecture
Do not rely on a "one-size-fits-all" approach. PPE selection depends on the physical state of

the compound.

Scenario A: Solid State Handling (Weighing/Transfer)
High Risk of Aerosolization & Static Dispersion[1]

Respiratory:N95 or P100 Respirator (if outside a certified fume hood).[1] Note: Primary

containment (Engineering Control) is mandatory; respirators are the last line of defense.[1]

Ocular:Chemical Splash Goggles (ANSI Z87.1).[1] Safety glasses are insufficient due to the

risk of airborne dust entering the eye from the side.

Hand Protection (Double-Gloving Protocol):

Inner Glove: Nitrile (4 mil).[1]

Outer Glove: Nitrile (Extended Cuff, minimum 5-6 mil).[1]
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Rationale: Tenofovir is a polar molecule; nitrile offers excellent permeation resistance.[1]

Double gloving allows you to strip the outer layer immediately upon contamination without

exposing skin.

Body: Lab coat (buttoned to collar) + Tyvek wrist sleeves (to bridge the glove-coat gap).[1]

Scenario B: Solubilized State (Liquid Handling)
Reduced Inhalation Risk / High Absorption Risk[1]

Ocular: Safety Glasses with side shields.[1]

Hand Protection: Single Nitrile Glove (4 mil) is generally sufficient for dilute LC-MS

standards, provided immediate change-out occurs after splashes.[1]

Body: Standard Lab Coat.

Part 3: The "Zero-Exposure" Operational Protocol
This protocol is designed for the transfer of Tenofovir-d5 from a supplier vial to a stock

solution.[1]

Engineering Controls Setup
Static Control: Deuterated standards are often dry and statically charged.[1] Use an anti-

static gun or ionizing bar inside the balance enclosure. Static causes powder to "jump,"

leading to mass loss and invisible surface contamination.

Containment: All weighing must occur within a Class II Biological Safety Cabinet (BSC) or a

Chemical Fume Hood with a face velocity of 0.5 m/s (100 fpm).[1]

The Weighing Workflow (Step-by-Step)
Preparation: Place a disposable balance draft shield or "weighing funnel" inside the hood.[1]

Pre-wet a lint-free wipe with 10% Methanol/Water to wipe down the exterior of the

Tenofovir-d5 vial before opening (removes external dust).[1]

Solubilization (Preferred Method): Instead of weighing powder, add the solvent directly to the

supplier vial if the mass is certified (e.g., 1 mg vial).[1]
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Why? This eliminates the "open powder" step entirely.

Solvent: Methanol or Water/Methanol (50:50).[1][2] Tenofovir is soluble in water (pH

dependent) and methanol.[1]

Powder Transfer (If weighing is required):

Use a micro-spatula (stainless steel).[1]

Do NOT tap the spatula on the side of the weigh boat; this creates aerosols.

Immediately recap the vial.

Decontamination:

Wipe the balance area with a surfactant (soap/water) first to solubilize the drug.[1]

Follow with 70% Isopropanol or 10% Bleach to degrade biologicals (if co-handling

biological matrices), though incineration is the only true destruction method for the

chemical itself.

Waste Disposal
Solid Waste: Weigh boats, gloves, and wipes must be segregated into "Hazardous Chemical

Solid" waste bins.

Liquid Waste: Collect in "Solvent/Organic" waste streams.[1] Label clearly: "Contains

Tenofovir-d5 (Nucleoside Analog)."[1]

Destruction: The ultimate disposal method must be High-Temperature Incineration.[1]

Part 4: Visualizing the Safety Logic
Diagram 1: Hierarchy of Exposure Control for Tenofovir-
d5
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Figure 1: Hierarchy of Controls. PPE is the final barrier, not the first.
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3. Administrative Controls
(SOPs, Training, Access Control)
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4. PPE (Last Resort)
(Nitrile Gloves, Goggles, Lab Coat)

 Mandatory Barrier

Click to download full resolution via product page

Diagram 2: Safe Solubilization Workflow

Figure 2: Operational Workflow for Handling Tenofovir-d5 Solids.
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Part 5: Emergency Response
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Eye Contact: Immediately flush with water for 15 minutes.[1][3] Hold eyelids open. Tenofovir

is corrosive to the eye; seconds matter. Seek an ophthalmologist immediately.

Skin Contact: Wash with soap and water.[1][4] Do not use alcohol or solvents on skin

(increases absorption).[1]

Spill (Powder): Do not dry sweep.[1] Cover with a wet paper towel (water/methanol) to

dampen, then wipe up to prevent dust generation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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